Cas no 1782327-13-2 (tert-butyl 3-(4-hydroxyphenyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(4-hydroxyphenyl)azetidine-1-carboxylate
• CAS No: 1782327-13-2
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6007764
• PubChem ID: 84706989
• Update Time: 2025-06-26

tert-butyl 3-(4-hydroxyphenyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-hydroxyphenyl)azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-(4-hydroxyphenyl)-, 1,1-dimethylethyl ester
• 1782327-13-2
• SCHEMBL20607546
• EN300-7438534

• Inchi： 1S/C14H19NO3/c1-14(2,3)18-13(17)15-8-11(9-15)10-4-6-12(16)7-5-10/h4-7,11,16H,8-9H2,1-3H3
• InChI Key： BEKYYGVYZAZFLV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2=CC=C(O)C=C2)C1

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on tert-butyl 3-(4-hydroxyphenyl)azetidine-1-carboxylate

tert-butyl 3-(4-hydroxyphenyl)azetidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1782327-13-2, known as tert-butyl 3-(4-hydroxyphenyl)azetidine-1-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a tert-butyl group with a hydroxyl-substituted azetidine ring. The tert-butyl group, a common protecting group in organic synthesis, adds stability to the molecule, while the 4-hydroxyphenyl moiety introduces hydrophilic properties, making it versatile for various applications.

Recent studies have highlighted the potential of tert-butyl 3-(4-hydroxyphenyl)azetidine-1-carboxylate in drug discovery. Researchers have explored its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in diseases like cancer and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits promising anti-inflammatory activity by inhibiting cyclooxygenase enzymes. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

The synthesis of tert-butyl 3-(4-hydroxyphenyl)azetidine-1-carboxylate involves a multi-step process that showcases the elegance of modern organic chemistry. The azetidine ring is typically formed via a ring-closing metathesis reaction, followed by functionalization to introduce the tert-butyl and hydroxyl groups. This approach not only ensures high purity but also allows for fine-tuning the molecule's properties to suit specific applications.

In terms of physical properties, tert-butyl 3-(4-hydroxyphenyl)azetidine-1-carboxylate has a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, the compound has been assessed for its biodegradability and toxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. Regulatory agencies have also evaluated its safety profile, concluding that it meets current standards for industrial and pharmaceutical applications.

Looking ahead, the future of tert-butyl 3-(4-hydroxyphenyl)azetidine-1-carboxylate seems bright. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are exploring its utility in targeted drug delivery systems, which could revolutionize treatment strategies for chronic diseases.

In conclusion, tert-butyl 3-(4-hydroxyphenyl)azetidine-1-carboxylate stands as a testament to the ingenuity of chemical synthesis and its pivotal role in advancing medical science. With continued research and development, this compound has the potential to make significant contributions to the field of healthcare.